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Compound of Interest

Compound Name: Elesclomol

Cat. No.: B1671168 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Elesclomol is a potent investigational anticancer agent that functions as a copper ionophore,

inducing oxidative stress and subsequent cell death in cancer cells.[1][2] Its unique mechanism

of action, which involves the transport of copper into mitochondria, leads to the generation of

reactive oxygen species (ROS), ultimately triggering apoptosis and a novel form of cell death

termed cuproptosis.[3][4] Accurate preparation of Elesclomol for in vitro assays is critical for

obtaining reliable and reproducible experimental results. This document provides detailed

information on the solubility of Elesclomol, along with protocols for its preparation and use in

cell-based assays.

Physicochemical Properties
Molecular Formula: C₁₉H₂₀N₄O₂S₂

Molecular Weight: 400.5 g/mol [5]

Appearance: Crystalline solid[6]

Solubility
Elesclomol is a lipophilic compound with poor solubility in aqueous solutions. It is soluble in

organic solvents.[6] For in vitro studies, it is typically prepared as a concentrated stock solution
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in a suitable organic solvent, which is then further diluted in cell culture media.

Table 1: Solubility of Elesclomol in Common Laboratory Solvents

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO
~25 - 100 mg/mL[4][5]

[6]
~62.4 - 249.7 mM

Use of fresh,

moisture-free DMSO

is recommended as

absorbed moisture

can reduce solubility.

[5] Sonication or

gentle warming (37°C)

may be required to

fully dissolve the

compound.[4][7]

Dimethyl Formamide

(DMF)
~30 mg/mL[6] ~74.9 mM -

Ethanol
~0.1 - 5.68 mg/mL[6]

[7]
~0.25 - 14.2 mM

Gentle warming and

sonication may be

necessary for

dissolution.[7]

Note: The solubility values can vary slightly between different suppliers and batches.

Storage and Stability
Proper storage of Elesclomol is crucial to maintain its chemical integrity and activity.

Table 2: Storage and Stability of Elesclomol
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Form Storage Temperature Stability

Powder -20°C ≥ 3-4 years[2][5]

Stock Solution (in solvent) -80°C ~1 year[4][5]

Stock Solution (in solvent) -20°C ~1-6 months[4][5]

Important Considerations:

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[5]

When stored at -20°C, stock solutions should ideally be used within one month.[8]

Mechanism of Action Overview
Elesclomol's primary mechanism of action involves binding extracellular copper (Cu(II)) and

transporting it into the cell, particularly to the mitochondria.[3] Inside the mitochondria, the

Elesclomol-copper complex engages with the electron transport chain. This facilitates the

reduction of Cu(II) to Cu(I), a process that generates a significant amount of reactive oxygen

species (ROS).[3] The resulting oxidative stress overwhelms the cancer cell's antioxidant

capacity, leading to apoptosis.[1] A more recently described mechanism is cuproptosis, a form

of programmed cell death initiated by copper binding to lipoylated components of the

tricarboxylic acid (TCA) cycle.[3]
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Elesclomol Mechanism of Action

Extracellular Space

Intracellular Space

Mitochondrion

Elesclomol

Elesclomol-Cu(II) Complex

Binds

Cu(II)

Mitochondrion

Transports Cu(II) into

Electron Transport Chain Lipoylated TCA
Cycle Proteins

Reduction

↑ ROS

Apoptosis

Induces

Cuproptosis

Copper Binding
Induces

 

Elesclomol Stock Solution Workflow
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Elesclomol Working Solution Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Elesclomol Solubility
and Preparation for In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671168#elesclomol-solubility-and-preparation-for-
in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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